Cas no 676318-52-8 (Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate)

• Product Name: Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate
• CAS No: 676318-52-8
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• MDL: MFCD00178081
• CID: 4656714
• Update Time: 2025-10-20

Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[4-(tert-butyl)benzoyl]amino}-4-methyl-2-thiophenecarboxylate
• 2-Thiophenecarboxylic acid, 3-[[4-(1,1-dimethylethyl)benzoyl]amino]-4-methyl-, methyl ester
• Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate

• MDL： MFCD00178081
• Inchi： 1S/C18H21NO3S/c1-11-10-23-15(17(21)22-5)14(11)19-16(20)12-6-8-13(9-7-12)18(2,3)4/h6-10H,1-5H3,(H,19,20)
• InChI Key： NGSFDYBIHIRFEG-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C)C=1NC(=O)C1=CC=C(C(C)(C)C)C=C1

Additional information on Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate

Comprehensive Overview of Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate (CAS No. 676318-52-8)

Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate (CAS No. 676318-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and tert-butylbenzoyl moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable candidate for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The growing interest in Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate is driven by its potential applications in precision medicine and sustainable agriculture. Researchers are exploring its role in modulating enzymatic pathways, which aligns with the current focus on targeted therapies and green chemistry. With the rise of AI-driven drug design, this compound has also been featured in computational studies to predict its binding affinity and optimize its pharmacokinetic properties.

One of the most frequently searched questions about this compound revolves around its synthetic route and scalability. Industrial chemists emphasize the importance of cost-effective synthesis and low environmental impact methods, which are critical for large-scale production. Recent advancements in catalytic processes and microwave-assisted reactions have improved the yield and purity of 676318-52-8, making it more accessible for commercial applications.

Another hot topic is the compound's structure-activity relationship (SAR), which is a key focus for medicinal chemists. The tert-butyl group and thiophene ring contribute to its lipophilicity and metabolic stability, factors that are crucial for oral bioavailability. These properties are often discussed in forums and publications related to drug delivery systems and bioavailability enhancement.

From an analytical perspective, Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are essential for regulatory compliance and research reproducibility. The demand for high-purity standards and analytical validation has increased, particularly in the context of Good Manufacturing Practices (GMP).

In summary, Methyl 3-{4-(tert-butyl)benzoylamino}-4-methyl-2-thiophenecarboxylate (CAS No. 676318-52-8) represents a versatile and promising compound in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.